Cas no 87999-69-7 (Methanone, (2-chlorophenyl)(3-chlorophenyl)-, oxime, (Z)-)

• Product Name: Methanone, (2-chlorophenyl)(3-chlorophenyl)-, oxime, (Z)-
• CAS No: 87999-69-7
• MF: C₁₃H₉Cl₂NO
• MW: 266.122661352158
• CID: 648913
• PubChem ID: 71411532
• Update Time: 2025-04-19

Methanone, (2-chlorophenyl)(3-chlorophenyl)-, oxime, (Z)- Chemical and Physical Properties

Names and Identifiers

• Methanone, (2-chlorophenyl)(3-chlorophenyl)-, oxime, (Z)-
• N-[(2-chlorophenyl)-(3-chlorophenyl)methylidene]hydroxylamine
• DTXSID10831140
• 87999-69-7
• N-[(2-Chlorophenyl)(3-chlorophenyl)methylidene]hydroxylamine

• Inchi： 1S/C13H9Cl2NO/c14-10-5-3-4-9(8-10)13(16-17)11-6-1-2-7-12(11)15/h1-8,17H
• InChI Key： MIQSSKVLHDIWME-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1C(C1C=CC=C(C=1)Cl)=NO

Computed Properties

• Exact Mass: 265.0061193g/mol
• Monoisotopic Mass: 265.0061193g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 283
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 4.8
• Topological Polar Surface Area: 32.6Ų